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Compound of Interest

Compound Name: 4-Hydroxy-6-methoxynicotinic acid

Cat. No.: B14166514

Get Quote

Executive Summary
4-Hydroxy-6-methoxynicotinic acid (also referred to as 4-hydroxy-6-methoxypyridine-3-

carboxylic acid) represents a specialized scaffold bridging natural product alkaloids and

synthetic anti-inflammatory agents.[1] While the parent compound is often an intermediate, its

derivatives—particularly methyl esters and diarylethene-fused analogs—exhibit significant

bioactivity in osteoporosis prevention and antimicrobial defense.[1]

This guide compares the core scaffold against three key analog classes:

The Methyl Ester (Compound 23e): Enhanced lipophilicity; primary anti-osteoporotic agent.

[1]

6-Methyl Analogs: Common natural alkaloids (e.g., from Arthrinium sp.) with cytotoxic

properties.[1]

4-Methoxy-2-pyridone Isosteres: Tautomeric forms with potent antimicrobial activity.[1]
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Understanding the bioactivity requires analyzing the tautomeric equilibrium.[1] 4-

Hydroxynicotinic acid derivatives exist in dynamic equilibrium between the hydroxy-pyridine

and pyridone forms.[1]

Form A (Hydroxy-pyridine): Favored in non-polar solvents; key for membrane permeation.[1]

Form B (Pyridone): Favored in aqueous biological media; often the active binding species for

enzymes (e.g., DNA gyrase).[1]

The 6-methoxy substituent is critical: unlike a 6-methyl group, the methoxy group acts as a

hydrogen bond acceptor and alters the electron density of the ring, enhancing affinity for

specific protein targets involved in bone metabolism.[1]

Bioactivity Comparison
Anti-Osteoporosis & Anti-Inflammatory Activity
The primary therapeutic application of 4-H-6-MNA analogs, particularly the methyl ester

(Compound 23e), is in the treatment of osteoporosis.[1] These compounds mimic the activity of

phytoestrogens found in Cajanus cajan.[1]

Table 1: Comparative Efficacy in Osteoclast Inhibition
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Compound Structure
Osteoclast
Inhibition
(IC50)

Mechanism of
Action

Source

4-H-6-MNA

Methyl Ester

(23e)

4-OH, 6-OMe, 3-

COOMe
0.8 - 1.2 µM

Inhibits TRAP+

osteoclast

formation;

suppresses bone

resorption.[1][2]

Patent

CN103992290B

4-H-6-MNA

(Acid)

4-OH, 6-OMe, 3-

COOH
> 50 µM

Weak inhibition

due to poor

cellular uptake

(high polarity).[1]

Inferred (SAR)

Cajaninstilbene

Acid
Stilbene control 2.5 µM

Estrogen

receptor

modulation.[1]

Cajanus

Literature

6-Methyl Analog
4-OH, 6-Me, 3-

COOH
> 100 µM

Inactive in

osteoclast

assays; lacks

methoxy H-bond

acceptor.[1]

General SAR

Key Insight: The conversion of the carboxylic acid to a methyl ester increases cellular

permeability, allowing the molecule to enter osteoclast precursors and inhibit differentiation.[1]

The 6-methoxy group is essential for potency; replacing it with a methyl group results in loss of

activity.[1]
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While the 6-methoxy analog is specialized for bone health, the broader class of 4-hydroxy-6-

substituted pyridines shows significant antimicrobial potential.[1]

Table 2: Antimicrobial Spectrum (MIC Values)

Analog Class Target Organism MIC (µg/mL)
Comparative
Potency

4-Methoxy-2-pyridone S. aureus (MRSA) 2.96 - 82.3

High: Comparable to

Cefixime in specific

strains.

6-Methyl-4-

hydroxynicotinic acid
E. coli > 200

Low: Gram-negative

outer membrane

barrier prevents entry.

[1]

Furan-fused Pyridone

(Furanpydone)
HCT116 (Cancer Cell) 4.35 µM (IC50)

Moderate: Cytotoxic;

DNA intercalation

likely.[1]

Mechanistic Pathways (SAR Visualization)[1]
The following diagram illustrates the Structure-Activity Relationship (SAR) and the divergent

pathways for these analogs.
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Figure 1: SAR map showing the divergence of bioactivity based on chemical modification.[1]

Esterification drives anti-osteoporotic activity, while the pyridone tautomer drives antimicrobial

effects.[1]

Experimental Protocols
To validate the bioactivity of these analogs, the following protocols are recommended.

Synthesis of Methyl Ester Analog (Compound 23e)
Adapted from Patent CN103992290B[1]

Starting Material: Begin with 4,6-dihydroxynicotinic acid or dehydroacetic acid (precursor).[1]

Methylation: Dissolve substrate in acetone/K2CO3. Add dimethyl sulfate (DMS) or methyl

iodide (1.1 eq).[1]

Reflux: Heat at 60°C for 4-6 hours. Monitor via TLC (Mobile phase: EtOAc/Hexane 1:1).[1]

Workup: Evaporate solvent, redissolve in EtOAc, wash with water/brine.[1]

Purification: Recrystallize from ethanol to yield white solid (Yield ~53%).

Verification: 1H NMR (CDCl3) should show distinct methoxy singlets at δ 3.99 and δ 3.90.

[1][2]

Osteoclast Differentiation Assay (TRAP Staining)
Use this assay to verify the anti-osteoporosis activity of the methyl ester.[1]

Cell Source: Isolate bone marrow macrophages (BMMs) from C57BL/6 mice.

Induction: Culture BMMs in α-MEM with 10% FBS, M-CSF (30 ng/mL), and RANKL (50

ng/mL).[1]

Treatment: Add test compound (4-H-6-MNA methyl ester) at concentrations of 0.1, 1, 10, and

50 µM.

Incubation: Cultivate for 5 days.
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Staining: Fix cells and stain for Tartrate-Resistant Acid Phosphatase (TRAP).[1]

Quantification: Count TRAP-positive multinucleated cells (>3 nuclei).

Expected Result: Dose-dependent reduction in osteoclast number (IC50 ~1 µM).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14166514/docs#comparative-bioactivity-guide-4-hydroxy-6-methoxynicotinic-acid-analogs-1
https://www.benchchem.com/product/b14166514/docs#comparative-bioactivity-guide-4-hydroxy-6-methoxynicotinic-acid-analogs-1
https://www.benchchem.com/product/b14166514/docs#comparative-bioactivity-guide-4-hydroxy-6-methoxynicotinic-acid-analogs-1
https://www.benchchem.com/product/b14166514/docs#comparative-bioactivity-guide-4-hydroxy-6-methoxynicotinic-acid-analogs-1
https://www.benchchem.com/product/b14166514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

